5-(1-Ethyl-1H-pyrazol-3-YL)isoxazole-3-carboxylic acid

• IUPAC Name: 5-(1-ethylpyrazol-3-yl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C9H9N3O3/c1-2-12-4-3-6(10-12)8-5-7(9(13)14)11-15-8/h3-5H,2H2,1H3,(H,13,14)
• InChI Key: SZLTZJIYGUPYOE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C2=CC(=NO2)C(=O)O
• Molecular Formula: C9H9N3O3
• DSSTOX Substance ID: DTXSID401210434
• Molecular Weight: 207.19 g/mol
• CAS RN: 1006484-70-3

Description

The compound "5-(1-Ethyl-1H-pyrazol-3-YL)isoxazole-3-carboxylic acid" is a derivative of pyrazole and isoxazole, which are heterocyclic aromatic organic compounds. Pyrazoles are known for their various biological activities, and their derivatives are often explored for potential pharmaceutical applications. Isoxazole derivatives are also of interest due to their presence in various natural products and drugs.

Synthesis Analysis

The synthesis of pyrazole derivatives can involve various strategies, including cyclocondensation reactions and cross-coupling reactions. For instance, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been used as precursors in Sonogashira-type cross-coupling reactions to obtain alkynyl pyrazoles, which can further undergo cyclization to form condensed pyrazoles . Similarly, the synthesis of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate involves a one-pot condensation reaction of ethyl acetoacetate, N,N-dimethyldimethoxymethanamine, and phenyl hydrazine .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be characterized using various spectroscopic techniques and single-crystal X-ray diffraction. For example, the structure of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate was confirmed by 1H NMR, 13C NMR, FT-IR, and single-crystal X-ray diffraction . Density functional theory (DFT) calculations can also be used to predict and compare the molecular geometry and electronic structure of these compounds .

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions, including cyclocondensation, enzymatic resolution, and selective synthesis processes. For instance, ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate can undergo selective cyclocondensation with 1,3-dicarbonyl compounds to form pyrazolo[3,4-b]pyridin-3-ones . Enzymatic resolution of dihydroisoxazole carboxylic acid esters can lead to the synthesis of polyfunctionalized amino acids and dipeptides .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole and isoxazole derivatives can be studied through experimental and theoretical methods. Theoretical calculations, such as DFT, can provide insights into the molecular electrostatic potential and frontier molecular orbitals, which are related to the reactivity and stability of the compounds . Experimental techniques like thermo gravimetric analysis and spectroscopic methods can be used to analyze the stability and purity of these compounds .

Future Directions

Given the significant pharmacological potential of the pyrazole moiety and the broad spectrum of biological activities of pyrazoles, it is likely that future research will continue to explore the synthesis and applications of compounds like “5-(1-Ethyl-1H-pyrazol-3-YL)isoxazole-3-carboxylic acid”.